Cas no 1079993-39-7 (5-bromo-2-(trifluoromethyl)imidazo1,2-apyridine )

5-bromo-2-(trifluoromethyl)imidazo1,2-apyridine  structure
1079993-39-7 structure
Product Name:5-bromo-2-(trifluoromethyl)imidazo1,2-apyridine
CAS No:1079993-39-7
MF:C8H4BrF3N2
MW:265.029971122742
CID:5686933
PubChem ID:59334526
Update Time:2023-09-18

5-bromo-2-(trifluoromethyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine
    • imidazo[1,2-a]pyridine,5-bromo-2-(trifluoromethyl)-
    • 1079993-39-7
    • SCHEMBL543166
    • Imidazo[1,2-a]pyridine, 5-bromo-2-(trifluoromethyl)-
    • 5-bromo-2-(trifluoromethyl)imidazo1,2-apyridine
    • Inchi: 1S/C8H4BrF3N2/c9-6-2-1-3-7-13-5(4-14(6)7)8(10,11)12/h1-4H
    • InChI Key: FJIIVQKUPSURIR-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=NC(C(F)(F)F)=CN21

Computed Properties

  • Exact Mass: 263.95100g/mol
  • Monoisotopic Mass: 263.95100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.3Ų

Experimental Properties

  • Density: 1.80±0.1 g/cm3(Predicted)
  • pka: 4.63±0.50(Predicted)

5-bromo-2-(trifluoromethyl)imidazo1,2-apyridine Pricemore >>

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